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Compound of Interest

Compound Name: 5-Amino-3-pyridinecarbonitrile

Cat. No.: B089342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 5-Amino-3-pyridinecarbonitrile (CAS 13600-47-0). The following procedures are

based on best practices for handling analogous aminopyridine and nitrile compounds and are

intended to ensure the safety of laboratory personnel.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 5-Amino-3-pyridinecarbonitrile is not readily

available, data from structurally similar compounds such as 4-aminopyridine and other

aminopyridinecarbonitriles indicate potential hazards. These include:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2]

Given these potential hazards, a cautious approach and strict adherence to safety protocols

are mandatory.
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The following table summarizes the recommended personal protective equipment for handling

5-Amino-3-pyridinecarbonitrile.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves. Double-gloving is

recommended.[3][4][5]

To prevent skin contact and

irritation. Nitrile offers good

resistance to a range of

chemicals.[3][5][6]

Eye and Face Protection

ANSI-approved safety glasses

or chemical splash goggles. A

face shield should be worn

when there is a risk of

splashing.

To protect eyes from dust

particles and splashes,

preventing serious irritation.

Skin and Body Protection

Fully buttoned laboratory coat,

full-length pants, and closed-

toe shoes.

To prevent accidental skin

exposure.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

In cases of high dust

conditions or spill cleanup, a

NIOSH-approved respirator

with an appropriate particulate

filter may be necessary.

To avoid inhalation of dust,

which can cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Procedures
Engineering Controls: Ensure a certified chemical fume hood is operational before beginning

any work.

Gather Materials: Assemble all necessary PPE and ensure it is in good condition.

Emergency Preparedness: Have an emergency plan in place and ensure unobstructed

access to an eyewash station and safety shower.
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Location: All handling of 5-Amino-3-pyridinecarbonitrile powder must occur within a

certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Wear the appropriate PPE as detailed in the table above.

Dispensing: Avoid the formation of dust and aerosols. Use a spatula or other appropriate tool

for transferring the solid.

Quantities: Use the smallest practical quantities for the experiment to minimize waste and

potential exposure.

Container Management: Keep the container of 5-Amino-3-pyridinecarbonitrile tightly

closed when not in use.

Decontamination: Thoroughly decontaminate the work area, including the balance and any

other equipment used.

Hand Washing: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.

PPE Removal: Properly remove and dispose of contaminated gloves and any other

disposable PPE in the designated hazardous waste container.

Disposal Plan
All waste containing 5-Amino-3-pyridinecarbonitrile must be treated as hazardous waste.

Waste Segregation: Collect all waste materials, including contaminated PPE, disposable

labware, and any unused product, in a designated, properly labeled, and sealed hazardous

waste container.

Container Labeling: Clearly label the hazardous waste container with "Hazardous Waste"

and the full chemical name: "5-Amino-3-pyridinecarbonitrile".

Institutional Procedures: Dispose of the hazardous waste through your institution's

environmental health and safety (EHS) office. Do not mix with incompatible waste streams

and never dispose of this chemical down the drain or in the regular trash.
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5-Amino-3-
pyridinecarbonitrile.
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Workflow for Safe Handling of 5-Amino-3-pyridinecarbonitrile
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Caption: Workflow for the safe handling and disposal of 5-Amino-3-pyridinecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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